Cas no 104291-39-6 (2-Butenal,4,4,4-trifluoro-3-(trifluoromethyl)-)

• Product Name: 2-Butenal,4,4,4-trifluoro-3-(trifluoromethyl)-
• CAS No: 104291-39-6
• MF: C₅H₂F₆O
• MW: 192.059202671051
• CID: 126131
• PubChem ID: 13667832
• Update Time: 2025-04-18

2-Butenal,4,4,4-trifluoro-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenal,4,4,4-trifluoro-3-(trifluoromethyl)-
• 4,4,4-trifluoro-3-(trifluoromethyl)but-2-enal
• 1,1,1-trifluoro-2-trifluoromethyl-2-butenal
• 2-Butenal,4,4,4-trifluoro-3-(trifluoromethyl)
• 4,4,4-Trifluor-3-(trifluormethyl)-2-butenal
• 4,4,4-Trifluoro-3-(trifluoromethyl)-2-butenal
• 4,4,4-TRIFLUORO-3-(TRIFLUOROMETHYL)CROTONALDEHYDE
• 4,4,4-Trifluoro-3-(trifluoromethyl)crotonal
• 4,4-bis(trifluoromethyl)-1-oxabuta-1,3-diene
• DTXSID40546235
• 104291-39-6
• 2-Butenal, 4,4,4-trifluoro-3-(trifluoromethyl)-
• AKOS006372345
• MFCD16619664

• Inchi： 1S/C5H2F6O/c6-4(7,8)3(1-2-12)5(9,10)11/h1-2H
• InChI Key： YOMZNKQKFYQNPG-UHFFFAOYSA-N
• SMILES： FC(/C(=C/C=O)/C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 192.00100
• Monoisotopic Mass: 192.00098366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.427±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 71 ºC (760 Torr)
• Flash Point: 51.0±21.5 ºC,
• Solubility: Slightly soluble (11 g/l) (25 º C),
• PSA: 17.07000
• LogP: 2.23630